4,5-dibromo-1-ethenyl-1H-imidazole
Description
“4,5-Dibromo-1H-imidazole” is a chemical compound with the molecular formula C3H2Br2N2 . It is a solid substance and has a molecular weight of 225.87 .
Molecular Structure Analysis
The molecular structure of “4,5-Dibromo-1H-imidazole” consists of an imidazole ring, which is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms .Physical And Chemical Properties Analysis
“4,5-Dibromo-1H-imidazole” is a solid substance . It has a boiling point of 388.6°C at 760 mmHg and a melting point of 214-216°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dibromo-1-ethenyl-1H-imidazole involves the bromination of 1-ethenyl-1H-imidazole followed by a second bromination step.", "Starting Materials": [ "1-ethenyl-1H-imidazole", "Bromine", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of 1-ethenyl-1H-imidazole using bromine and acetic acid as a solvent to yield 4-bromo-1-ethenyl-1H-imidazole.", "Step 2: Bromination of 4-bromo-1-ethenyl-1H-imidazole using hydrogen peroxide as an oxidizing agent to yield 4,5-dibromo-1-ethenyl-1H-imidazole." ] } | |
CAS RN |
193066-44-3 |
Product Name |
4,5-dibromo-1-ethenyl-1H-imidazole |
Molecular Formula |
C5H4Br2N2 |
Molecular Weight |
251.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
